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Compound of Interest

Compound Name: RK 397

Cat. No.: B15602091 Get Quote

RK-397, a complex polyene macrolide isolated from soil bacteria, has garnered significant

attention in the field of organic chemistry due to its intricate molecular architecture.[1] While its

potent antifungal, antibacterial, and anti-tumor activities have been noted, its application as a

specific tool in chemical biology research remains largely unexplored in publicly available

scientific literature.[1] This document provides an overview of the known biological properties of

RK-397 and the general mechanisms of its class of compounds, highlighting the potential for its

future development as a chemical probe.

General Biological Activity
RK-397 belongs to the polyene macrolide class of natural products, which are known for their

broad-spectrum biological activities. The primary mode of action for the antifungal properties of

polyene macrolides is their ability to bind to ergosterol, a major component of fungal cell

membranes. This binding disrupts the integrity of the membrane, leading to the formation of

pores and subsequent leakage of cellular contents, ultimately causing fungal cell death. While

this is the established mechanism for many polyene macrolides, specific studies confirming this

for RK-397 are not readily available.

The basis for RK-397's antibacterial and anti-tumor activities is less clear from the existing

literature. Further research is required to identify its specific molecular targets and signaling

pathways in bacterial and cancer cells.
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A comprehensive search of scientific databases did not yield specific quantitative data for RK-

397's biological activities, such as IC50 (half-maximal inhibitory concentration), Ki (inhibition

constant), or EC50 (half-maximal effective concentration). This lack of data prevents a detailed

comparison with other known antifungal, antibacterial, or anti-tumor agents.

Experimental Protocols
Detailed experimental protocols for the application of RK-397 in chemical biology research are

not available in the published literature. The primary focus of research on RK-397 to date has

been on its total synthesis.

Signaling Pathways and Mechanisms
The specific signaling pathways modulated by RK-397, particularly in the context of its anti-

tumor effects, have not been elucidated. To illustrate the general mechanism of polyene

macrolides, a conceptual diagram is provided below.
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General Mechanism of Polyene Macrolides
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Caption: General mechanism of polyene macrolide antifungal activity.

Future Outlook
While RK-397 is currently more of a landmark achievement in synthetic chemistry than a widely

used chemical biology tool, its inherent biological activities present a clear opportunity for future

research. The development of detailed structure-activity relationship studies, identification of its

specific molecular targets, and the publication of robust experimental protocols will be crucial

steps in unlocking the full potential of RK-397 for researchers, scientists, and drug

development professionals. The modular nature of its synthesis could also facilitate the

creation of derivatives and probes for more in-depth biological investigations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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